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Compound of Interest

Compound Name: PCPA methyl ester hydrochloride

Cat. No.: B11806762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of PCPA (p-Chlorophenylalanine) methyl ester hydrochloride. The following sections

detail the compound's properties, associated hazards, necessary safety precautions, and

emergency procedures. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Compound Identification and Properties
PCPA methyl ester hydrochloride is a reversible inhibitor of tryptophan hydroxylase, the rate-

limiting enzyme in serotonin (5-HT) synthesis. It is widely used in neuroscience research to

deplete central serotonin levels and study the role of the serotonergic system in various

physiological and pathological processes.

Table 1: Chemical and Physical Properties
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Property Value Reference

Synonyms
4-Chloro-DL-phenylalanine

methyl ester hydrochloride
[1][2]

CAS Number 14173-40-1 [1][2]

Molecular Formula C₁₀H₁₃Cl₂NO₂ [3]

Molecular Weight 250.12 g/mol [2][4]

Appearance White to off-white solid MedChemExpress SDS

Solubility

Water: 25.01 mg/mL (100 mM)

DMSO: 25.01 mg/mL (100

mM)

[4]

Storage
Powder: -20°C for 3 years In

solvent: -80°C for 1 year
[5]

Hazard Identification and Safety Precautions
While specific quantitative toxicity data such as LD50 values are not readily available in the

provided search results, the Safety Data Sheet (SDS) from MedChemExpress indicates that

PCPA methyl ester hydrochloride may cause skin, eye, and respiratory irritation. Therefore,

appropriate personal protective equipment (PPE) and handling procedures are essential.

Table 2: Hazard and Precautionary Statements

Hazard Category Statement

Acute Toxicity (Oral) Not classified

Skin Corrosion/Irritation May cause skin irritation

Serious Eye Damage/Irritation May cause serious eye irritation

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation

Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medchemexpress.com/pcpa-methyl-ester-hydrochloride.html
https://www.selleckchem.com/products/pcpa-methyl-ester-hydrochloride.html
https://www.medchemexpress.com/pcpa-methyl-ester-hydrochloride.html
https://www.selleckchem.com/products/pcpa-methyl-ester-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-101456/PCPA-methyl-ester-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/pcpa-methyl-ester-hydrochloride.html
https://www.tocris.com/products/pcpa-methyl-ester-hydrochloride_5871
https://www.tocris.com/products/pcpa-methyl-ester-hydrochloride_5871
https://www.targetmol.com/compound/pcpa_methyl_ester_hydrochloride
https://www.benchchem.com/product/b11806762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11806762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with the powder for extended periods or in a poorly ventilated area.

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage for the solid powder is at -20°C for up to 3 years.[5]

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1] It

is recommended to prepare solutions fresh.[2]

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. Get

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release and Disposal
Accidental Release:

Evacuate personnel from the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Experimental Protocols
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In Vivo Serotonin Depletion in Rodents
This protocol is a general guideline based on published literature and should be adapted for

specific experimental needs. All animal procedures must be approved by an Institutional Animal

Care and Use Committee (IACUC).

Objective: To deplete central serotonin levels in mice or rats for behavioral or neurochemical

studies.

Materials:

PCPA methyl ester hydrochloride

Vehicle for dissolution (e.g., sterile saline, PBS, or a formulation with DMSO, PEG300, and

Tween-80)[1][6]

Appropriate administration supplies (e.g., gavage needles for oral administration, syringes

and needles for intraperitoneal injection)

Procedure:

Solution Preparation:

PCPA methyl ester hydrochloride is soluble in phosphate-buffered saline (PBS) and

saline.[6]

For a clear solution for in vivo use, one published protocol involves dissolving the

compound in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to a

concentration of ≥ 5 mg/mL.[1]

Prepare solutions fresh before use.[2]

Administration:

Oral Administration: Doses ranging from 250-500 mg/kg have been used in mice.[1][3]

One study administered 500 mg/kg for the first two days, followed by 250 mg/kg for the

remainder of the treatment period.[7]
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Intraperitoneal (i.p.) Injection: A dose of 300 mg/kg daily for five consecutive days has

been used to induce serotonin depletion in mice.[6] Another study in rats used three

successive daily injections of 300 mg/kg to achieve approximately 90% serotonin

depletion.[8]

Post-Administration Monitoring:

Monitor animals for any adverse effects.

The degree of serotonin depletion can be confirmed by analyzing brain tissue (e.g.,

hippocampus, prefrontal cortex) using methods like high-performance liquid

chromatography (HPLC).

Visualizations
Signaling Pathway Inhibition
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Mechanism of Action of PCPA
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Safe Handling Workflow for PCPA Methyl Ester Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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